Cas no 1204296-35-4 (6-chloro-3-(methoxymethyl)-[1,2,4]triazolo[4,3-b]pyridazine)

6-Chloro-3-(methoxymethyl)-[1,2,4]triazolo[4,3-b]pyridazine is a heterocyclic compound featuring a fused triazolopyridazine core with chloro and methoxymethyl functional groups. Its structural framework makes it a valuable intermediate in medicinal chemistry and agrochemical research, particularly for the synthesis of biologically active molecules. The chloro group enhances reactivity for further functionalization, while the methoxymethyl substituent contributes to improved solubility and metabolic stability. This compound is commonly utilized in the development of pharmaceuticals targeting central nervous system disorders and antimicrobial agents. Its well-defined synthetic route and high purity make it suitable for scalable applications in drug discovery and fine chemical synthesis.
6-chloro-3-(methoxymethyl)-[1,2,4]triazolo[4,3-b]pyridazine structure
1204296-35-4 structure
Product Name:6-chloro-3-(methoxymethyl)-[1,2,4]triazolo[4,3-b]pyridazine
CAS No:1204296-35-4
MF:C7H7ClN4O
MW:198.609679460526
MDL:MFCD14611321
CID:4562817
PubChem ID:45496233
Update Time:2025-06-08

6-chloro-3-(methoxymethyl)-[1,2,4]triazolo[4,3-b]pyridazine Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-3-(methoxymethyl)[1,2,4]triazolo[4,3-b]pyridazine
    • 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-(methoxymethyl)-
    • 6-chloro-3-(methoxymethyl)-[1,2,4]triazolo[4,3-b]pyridazine
    • AKOS010530851
    • F1967-0572
    • DB-414899
    • ALBB-032478
    • SCHEMBL23116158
    • 1204296-35-4
    • EN300-238169
    • 6-Chloro-3-(methoxymethyl)-1,2,4-triazolo[4,3-b]pyridazine
    • LS-12055
    • MDL: MFCD14611321
    • Inchi: 1S/C7H7ClN4O/c1-13-4-7-10-9-6-3-2-5(8)11-12(6)7/h2-3H,4H2,1H3
    • InChI Key: WTJFOKBEZNTZSA-UHFFFAOYSA-N
    • SMILES: C12=NN=C(COC)N1N=C(Cl)C=C2

Computed Properties

  • Exact Mass: 198.0308386g/mol
  • Monoisotopic Mass: 198.0308386g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 52.3Ų

6-chloro-3-(methoxymethyl)-[1,2,4]triazolo[4,3-b]pyridazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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6-Chloro-3-(methoxymethyl)[1,2,4]triazolo[4,3-b]pyridazine
1204296-35-4 97%
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Chemenu
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TRC
C276496-100mg
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$ 95.00 2022-04-01
TRC
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Enamine
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6-chloro-3-(methoxymethyl)-[1,2,4]triazolo[4,3-b]pyridazine
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Enamine
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Enamine
EN300-238169-0.25g
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